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Compound of Interest

Compound Name: 2-Amino-5-bromopyrimidine

Cat. No.: B017363 Get Quote

For researchers, scientists, and drug development professionals, this guide offers an objective

comparison of the crystallographic structures of 2-Amino-5-bromopyrimidine and two of its

metal derivatives. The information presented, including detailed experimental protocols and

structural data, is intended to support further research and application in medicinal chemistry

and materials science.

2-Amino-5-bromopyrimidine is a versatile heterocyclic compound that serves as a crucial

building block in the synthesis of a wide array of biologically active molecules. Its derivatives

are integral to the development of pharmaceuticals, including antiviral and anticancer agents.

The structural characterization of these compounds through X-ray crystallography provides

invaluable insights into their chemical properties and potential biological interactions, forming a

rational basis for drug design and development.

This guide presents a comparative analysis of the single-crystal X-ray diffraction data for 2-
Amino-5-bromopyrimidine and two of its coordination complexes: (2-amino-5-
bromopyrimidine)bromocopper(I) and Bis(2-amino-5-bromopyrimidinium)

tetrachlorozincate(II).

Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters for the three compounds,

allowing for a direct comparison of their solid-state structures.
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Parameter
2-Amino-5-
bromopyrimidine[1
]

(2-amino-5-
bromopyrimidine)b
romocopper(I)[2]

Bis(2-amino-5-
bromopyrimidiniu
m)
tetrachlorozincate(I
I)

Formula C₄H₄BrN₃ C₄H₄Br₂CuN₃ C₈H₁₀Br₂Cl₄N₆Zn

Molecular Weight 174.01 317.41 617.18

Crystal System Orthorhombic Tetragonal Triclinic

Space Group Cmca I4mm P-1

a (Å) 7.702(3) 15.646(3) 6.2485(13)

b (Å) 8.215(3) 15.646(3) 9.0520(14)

c (Å) 17.733(12) 6.705(3) 15.334(4)

α (°) 90 90 94.81(2)

β (°) 90 90 95.224(17)

γ (°) 90 90 98.027(17)

Volume (Å³) 1122.0 1641.3(8) 851.1(3)

Z 8 8 2

Calculated Density

(g/cm³)
2.06 2.634 2.407

Experimental Protocols
Detailed methodologies for the synthesis and crystallization of the compared compounds are

provided below.

Synthesis and Crystallization of 2-Amino-5-
bromopyrimidine
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Synthesis: To a solution of 2-aminopyrimidine (2.5 g, 26.29 mmol) in acetonitrile (25 mL) under

ice-cooling, N-bromosuccinimide (4.6 g, 27.9 mmol) was added. The mixture was stirred in the

dark at room temperature overnight. The solvent was removed under reduced pressure, and

the residue was washed with water (100 mL), filtered, and dried in vacuo to yield the product as

a white solid.

Crystallization: Single crystals suitable for X-ray diffraction were obtained by slow evaporation

from an aqueous solution.[1]

Synthesis and Crystallization of (2-amino-5-
bromopyrimidine)bromocopper(I)
Synthesis: A reaction of CuBr₂ with 2-amino-5-bromopyrimidine and HBr in an aqueous

solution yielded (2-amino-5-bromopyrimidine)bromocopper(I) as the major product.[2]

Crystallization: Small orange block-shaped crystals of the compound were obtained from the

reaction mixture.[2]

Synthesis and Crystallization of Bis(2-amino-5-
bromopyrimidinium) tetrachlorozincate(II)
Synthesis: The reaction of zinc(II) chloride with 2-amino-5-bromopyrimidine in an acidic

nitromethane solution yielded the title compound.

Crystallization: The filtrate from the reaction mixture was allowed to cool and evaporate slowly

in air over the course of one week, resulting in the formation of thin, transparent, rod-shaped

crystals.

Visualizing the Path from Compound to Clinic
The journey of a 2-amino-5-bromopyrimidine derivative from a laboratory curiosity to a

potential therapeutic agent is a complex, multi-stage process. The following diagram illustrates

a generalized workflow in drug discovery and development, highlighting the pivotal role of

structural analysis techniques like X-ray crystallography.
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Caption: Drug discovery and development workflow for pyrimidine derivatives.

This guide provides a foundational comparison of the crystallographic properties of 2-Amino-5-
bromopyrimidine and two of its metal complexes. The provided data and protocols aim to

facilitate further research into the synthesis, characterization, and application of this important

class of compounds in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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